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Compound of Interest

Compound Name: Levocarnitine Chloride

Cat. No.: B1674953 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of laboratory chemicals is paramount. This guide provides immediate, essential safety

and logistical information for Levocarnitine Chloride, including personal protective equipment

(PPE), handling procedures, and disposal plans.

Personal Protective Equipment (PPE)
When handling Levocarnitine Chloride, it is crucial to use appropriate personal protective

equipment to minimize exposure and ensure personal safety. The following table summarizes

the recommended PPE.
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PPE Category Specification

Eye Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[1][2][3]

Hand Protection

Wear compatible chemical-resistant gloves.[1]

Due to a lack of specific testing, no single glove

material recommendation can be made; it is

advisable to consult the glove manufacturer's

compatibility data.

Body Protection
A lab coat or other protective clothing should be

worn to prevent skin exposure.[1][4]

Respiratory Protection

Under normal use conditions with adequate

ventilation, respiratory protection is not typically

required.[2][3] For large spills, or in situations

where dust may be generated and ventilation is

inadequate, a NIOSH/MSHA or European

Standard EN 149 approved respirator is

recommended.[1][5]

Occupational Exposure Limits
The following table outlines the occupational exposure limits for nuisance dusts, which can be

applied to Levocarnitine Chloride in the absence of a substance-specific limit.
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Jurisdiction
Exposure Limit (Time-Weighted Average -
8 hours)

Safe Work Australia 10 mg/m³ for inhalable dust.[6]

New Zealand WES
10 mg/m³ for total dust; 3 mg/m³ for respirable

dust.[6]

US - Wyoming
5 mg/m³ for respirable fraction of particulates

not otherwise regulated (PNOR).[7]

Procedural Workflow for Handling Levocarnitine
Chloride
The following diagram outlines the standard operating procedure for the safe handling of

Levocarnitine Chloride from receipt to disposal.
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Preparation

Handling & Experimentation

Cleanup & Decontamination Waste Management

Review Safety Data Sheet (SDS)

Ensure proper ventilation and access to safety shower/eyewash station

Don appropriate Personal Protective Equipment (PPE)

Weigh and handle the solid chemical in a designated area to minimize dust

Perform experimental procedures

Clean work surfaces and equipment Segregate and label waste containers

Remove PPE

Wash hands thoroughly

Dispose of waste according to institutional and local regulations

Click to download full resolution via product page

Standard Operating Procedure for Handling Levocarnitine Chloride.
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Operational and Disposal Plans
Handling and Storage:

Always handle Levocarnitine Chloride in a well-ventilated area to minimize inhalation of

dust.[4]

Avoid contact with skin, eyes, and clothing.[4]

Keep containers tightly closed when not in use and store in a cool, dry place.[2]

Ground all equipment containing the material to prevent static discharge.[5]

Spill Management:

Minor Spills: For small spills, immediately sweep up the material, avoiding dust generation,

and place it in a suitable, labeled container for disposal.[7]

Major Spills: In the event of a large spill, evacuate the area and alert emergency responders.

[7] Personnel involved in the cleanup should wear appropriate PPE, including respiratory

protection.[7]

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing and wash it before reuse.[1]

Inhalation: Remove the victim to fresh air. If not breathing, give artificial respiration. Seek

medical attention.[2]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek medical

attention.[2]

Disposal:
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Dispose of Levocarnitine Chloride and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations.[8]

Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste and consult local, regional, and national hazardous waste regulations to

ensure complete and accurate classification.[2] Do not empty into drains.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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